Cas no 1154411-20-7 (simplexin D)

simplexin D structure
simplexin D structure
Product Name:simplexin D
CAS No:1154411-20-7
MF:C34H56O11
MW:640.801852226257
CID:2050568
PubChem ID:44179259
Update Time:2025-04-21

simplexin D Chemical and Physical Properties

Names and Identifiers

    • simplexin D
    • (+)-Simplexin D
    • [(1R,2R,3R,4S,5R,6S,7S,8R,10S,11S,14R)-5-acetyloxy-4,14-di(butanoyloxy)-6,10-dihydroxy-6,10,14-trimethyl-3-propan-2-yl-15-oxatricyclo[6.6.1.02,7]pentadecan-11-yl] butanoate
    • 1154411-20-7
    • ((1R,2R,3R,4S,5R,6S,7S,8R,10S,11S,14R)-5-acetyloxy-4,14-di(butanoyloxy)-6,10-dihydroxy-6,10,14-trimethyl-3-propan-2-yl-15-oxatricyclo(6.6.1.02,7)pentadecan-11-yl) butanoate
    • CHEMBL552525
    • Inchi: 1S/C34H56O11/c1-10-13-23(36)43-22-16-17-33(8,45-25(38)15-12-3)30-27-26(19(4)5)29(44-24(37)14-11-2)31(41-20(6)35)34(9,40)28(27)21(42-30)18-32(22,7)39/h19,21-22,26-31,39-40H,10-18H2,1-9H3
    • InChI Key: VHXIMQMYFMEVSV-UHFFFAOYSA-N
    • SMILES: CCCC(OC1C(OC(=O)C)C(O)(C)C2C(C3C(OC(CCC)=O)(C)CCC(OC(CCC)=O)C(O)(C)CC2O3)C1C(C)C)=O

Computed Properties

  • Exact Mass: 640.38226260Da
  • Monoisotopic Mass: 640.38226260Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 15
  • Complexity: 1080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 11
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.379
  • Topological Polar Surface Area: 155Ų

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